Cas no 1261765-13-2 (3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile)

• Product Name: 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile
• CAS No: 1261765-13-2
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913180
• Update Time: 2025-05-21

3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-11-3-1-2-9(12(11)15)10-5-4-8(6-7-17)18-13(10)16/h1-5H,6H2
• InChI Key： RPAWRUIVSDNVCQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=C(N=C(CC#N)C=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile

Research Brief on 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile (CAS: 1261765-13-2): Recent Advances and Applications

3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile (CAS: 1261765-13-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the difluorophenyl and fluoropyridine moieties, contribute to its high reactivity and ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent and selective kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores, making it a valuable tool in medicinal chemistry.

In addition to its role in kinase inhibitor development, recent research has explored the potential of 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile in the design of positron emission tomography (PET) tracers. A 2022 publication in ACS Chemical Biology reported the successful incorporation of this compound into a radiolabeled probe for imaging protein-protein interactions in vivo. The study emphasized the compound's favorable pharmacokinetic properties, including its stability and low nonspecific binding, which are essential for effective imaging agents.

Another area of interest is the compound's application in agrochemical research. A 2023 report in Pest Management Science described its use as a precursor for the synthesis of novel pesticides with improved efficacy and environmental safety. The study found that derivatives of this compound exhibited strong insecticidal activity while demonstrating reduced toxicity to non-target organisms, highlighting its potential for sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2023 Organic Process Research & Development article. The study proposed a scalable and cost-effective method for its production, which could facilitate broader adoption in both pharmaceutical and agrochemical industries.

In conclusion, 3-(2,3-Difluorophenyl)-2-fluoropyridine-6-acetonitrile (CAS: 1261765-13-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to imaging and agrochemical development, underscoring its importance in multiple fields. Future research should focus on further elucidating its mechanism of action and expanding its utility in novel therapeutic and diagnostic approaches.